3,8-Difluoroisoquinoline

• Molecular Formula: C9H5F2N
• Molecular Weight: 165.14 g/mol
• IUPAC Name: 3,8-difluoroisoquinoline
• InChI: InChI=1S/C9H5F2N/c10-8-3-1-2-6-4-9(11)12-5-7(6)8/h1-5H
• InChI Key: KGOYWPNXPBMEQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NC=C2C(=C1)F)F

Description

3,8-Difluoroisoquinoline (CAS 2385937-43-7) is a fluorinated isoquinoline derivative of high interest in advanced chemical research and development. With a molecular formula of C9H5F2N and a molecular weight of 165.14 g/mol, this compound serves as a versatile building block in medicinal chemistry, particularly for the synthesis of more complex molecules in drug discovery projects . The specific placement of fluorine atoms at the 3 and 8 positions of the isoquinoline ring system can significantly alter the molecule's electronic properties, lipophilicity, and metabolic stability, making it a valuable scaffold for creating potential pharmacologically active compounds . As a key sub-structure, it is instrumental in the exploration of new active compounds in various disease areas. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. It is supplied with cold-chain transportation recommendations and should be stored at 2-8°C to ensure stability . Proper handling procedures should be followed. Researchers can request a quote for this compound, which is available in various packaging specifications and purity grades, including high and ultra-high purity forms to meet specific experimental requirements .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,8-Difluoroisoquinoline can be achieved through several methods:

Direct Fluorination:

Cyclization of Pre-Fluorinated Precursors: This method involves the cyclization of a precursor bearing a pre-fluorinated benzene ring to form the isoquinoline framework.

Simultaneous Installation:

Industrial Production Methods: Industrial production of 3,8-Difluoroisoquinoline typically involves scalable versions of the above synthetic routes, optimized for yield and cost-effectiveness. Catalysts and reaction conditions are fine-tuned to ensure high purity and efficiency .

Chemical Reactions Analysis

Types of Reactions: 3,8-Difluoroisoquinoline undergoes various chemical reactions, including:

Substitution Reactions: Common reagents include nucleophiles such as amines and thiols, which can replace the fluorine atoms under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced using standard reagents like potassium permanganate or sodium borohydride, respectively.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium hydride (NaH) and dimethylformamide (DMF) are often used.

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Major Products:

Substitution Products: Depending on the nucleophile, products can include amines, thiols, or other substituted derivatives.

Oxidation Products: Typically, oxidized derivatives of the isoquinoline ring.

Reduction Products: Reduced forms of the isoquinoline ring, often leading to tetrahydroisoquinoline derivatives.

Scientific Research Applications

3,8-Difluoroisoquinoline has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel pharmaceuticals with enhanced efficacy and reduced side effects.

Industry: Utilized in the development of materials with unique properties, such as organic light-emitting diodes (OLEDs) and other electronic materials.

Mechanism of Action

The mechanism of action of 3,8-Difluoroisoquinoline involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atoms enhance the compound’s ability to form strong interactions with these targets, leading to increased biological activity. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Differences

• Saturation: The 3,4-dihydro form introduces partial saturation, enhancing solubility but reducing aromatic conjugation compared to fully aromatic 3,8-difluoroisoquinoline.
• Reactivity: The dihydro structure allows for further reductions (e.g., to tetrahydroisoquinolines) and alkylation at the nitrogen atom, whereas 3,8-difluoroisoquinoline’s aromaticity may favor electrophilic substitutions or cross-coupling reactions .

Comparison with Other Difluoro Isoquinolines: 5,8-Difluoroisoquinoline

Structural and Electronic Properties

5,8-Difluoroisoquinoline (CAS 1895191-24-8) has fluorines at positions 5 and 8, resulting in a meta-substitution pattern. Its molecular formula (C₉H₅F₂N) matches 3,8-difluoroisoquinoline, but the spatial arrangement alters electronic effects . The fluorine at position 5 is para to the nitrogen, while position 8 is ortho, creating distinct charge distribution and dipole moments.

Comparison with Difluoro Quinolines: 5,8-Difluoroquinoline

Structural Differences

5,8-Difluoroquinoline (CAS 16650-32-1) is an isomer of isoquinoline, with the nitrogen in the first ring rather than the second. The fluorines at positions 5 and 8 are ortho to each other, creating a distinct electronic profile compared to 3,8-difluoroisoquinoline .

Comparison with Tetrahydro Derivatives: 7,8-Difluoro-1,2,3,4-Tetrahydroisoquinoline

Physicochemical Properties

Functionalization

• The tetrahydro form allows for N-alkylation and ring-opening reactions, whereas 3,8-difluoroisoquinoline’s aromatic structure limits such transformations without additional activation .

Data Table: Comparative Analysis of Key Compounds

Compound	Fluorine Positions	Structure Type	Key Reactivity	Applications
3,8-Difluoroisoquinoline	3, 8	Aromatic	Electrophilic substitution, cross-coupling	CNS drug intermediates (inferred)
8-Fluoro-3,4-dihydroisoq.	8	Partially saturated	Nucleophilic substitution, reduction	CNS drug precursors
5,8-Difluoroisoquinoline	5, 8	Aromatic	Meta-directed substitution	Medicinal chemistry
5,8-Difluoroquinoline	5, 8	Quinoline (N in ring 1)	Ortho-directed substitution	Antimalarial/anticancer agents
7,8-Difluoro-tetrahydroisoq.	7, 8	Fully saturated	N-alkylation, ring-opening	Bioavailable drug candidates

Q & A

Q. Purification & Purity Validation :

• Column Chromatography : Silica gel with hexane/ethyl acetate gradients to isolate the product.
• HPLC : Reverse-phase C18 columns for analytical purity (>95%) .
• Spectroscopic Confirmation : 19F NMR (δ -110 to -120 ppm for aromatic fluorines) and HRMS (theoretical [M+H]+ for C9H6F2N: 178.0471) .

Q. Table 1: Representative Synthetic Routes

Method	Yield (%)	Purity (HPLC)	Key Challenges
Direct Fluorination	45–60	92–95	Over-fluorination byproducts
Palladium Coupling	70–85	97–99	Catalyst cost optimization

Basic: Which spectroscopic techniques are most effective for characterizing 3,8-Difluoroisoquinoline’s structure?

Methodological Answer:

• 19F NMR : Confirms fluorine positions and electronic environment (e.g., coupling constants for adjacent fluorines) .
• 1H NMR : Identifies proton splitting patterns (e.g., deshielding at C4 due to fluorine’s electronegativity) .
• X-Ray Crystallography : Resolves regiochemistry; fluorines exhibit shorter C-F bonds (~1.34 Å) .
• HRMS : Validates molecular weight (e.g., m/z 178.0471 for [M+H]+) .

Q. Key Data from Analogous Compounds :

• 3-Chloro-6,7-difluoroisoquinoline : 19F NMR δ -117.2 (C6-F), -122.5 (C7-F) .
• 7,8-Difluoro-THIQ Hydrochloride : X-ray confirms chair conformation of tetrahydro ring .

Advanced: How do researchers address contradictory data in the biological activity of fluorinated isoquinolines?

Methodological Answer:

• Orthogonal Assays : Combine cell viability (MTT) with enzymatic inhibition (e.g., kinase activity) to cross-validate .
• Dose-Response Curves : Ensure IC50 consistency across replicates; outliers may indicate assay interference (e.g., compound aggregation) .
• Metabolic Stability Tests : Liver microsome studies to rule out rapid degradation as a cause of false negatives .

Case Study :
In triazolo-isoquinoline derivatives, discrepancies in cytotoxicity (IC50 ± 20%) were resolved by standardizing cell culture conditions (e.g., serum-free media to avoid protein binding) .

Advanced: What computational approaches predict the reactivity and interaction of 3,8-Difluoroisoquinoline with biological targets?

Methodological Answer:

• Molecular Docking : AutoDock Vina or Schrödinger Suite to model binding to targets (e.g., kinases). Fluorine’s electronegativity enhances hydrogen-bond acceptor potential .
• DFT Calculations : Gaussian 16 to map electrostatic potential surfaces, identifying nucleophilic/electrophilic sites .
• MD Simulations : AMBER or GROMACS to study binding dynamics over 100 ns trajectories .

Example :
For 4,8-dichloro-2-(trifluoromethyl)quinoline, docking into p38α MAP kinase revealed halogen bonds with Tyr-35, critical for inhibitory activity .

Advanced: How do structural modifications at the 3 and 8 positions influence the compound’s pharmacokinetic properties?

Methodological Answer:

• Lipophilicity (logP) : Fluorine reduces logP by ~0.3 per substitution, improving solubility but potentially reducing membrane permeability .
• Metabolic Stability : Fluorine resists CYP450 oxidation; in vitro microsomal assays (e.g., rat liver) show t1/2 > 60 min .
• Toxicity Screening : Ames test for mutagenicity; fluorinated isoquinolines often show low genotoxic risk .

Q. Table 2: Structure-Property Relationships

Modification	logP Δ	Solubility (µg/mL)	Microsomal t1/2 (min)
3-F, 8-F	-0.6	15–20	65–75
3-Cl, 8-F	-0.4	10–15	45–50

Basic: What strategies optimize the solubility and stability of 3,8-Difluoroisoquinoline in experimental settings?

Methodological Answer:

• Co-Solvents : DMSO (10% v/v) or cyclodextrins (e.g., HP-β-CD) for aqueous solubility .
• pH Adjustment : Buffers (pH 6–7) to stabilize the protonated quinoline nitrogen .
• Lyophilization : For long-term storage; reconstitute in degassed solvents to prevent oxidation .

Advanced: How is regioselective fluorination achieved in isoquinoline derivatives?

Methodological Answer:

• Directing Groups : Install -NO2 or -B(OH)2 at C3/C8 to guide fluorination agents .
• Microwave Synthesis : Enhances reaction specificity (e.g., 150°C, 30 min for 90% regioselectivity) .

Case Study :
3-Chloro-6,7-difluoroisoquinoline synthesis achieved 85% regioselectivity using Pd(OAc)2 and XPhos ligand .